Stearyl-CoA
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The correct C18:0 substrate (Stearyl-CoA, CAS 362-66-3) for stearoyl-CoA desaturase (SCD) assays; palmitoyl-CoA cannot substitute due to chain-length specificity. • Required for SCD1 inhibitor screening and ceramide C18 backbone synthesis; substitutes fail. • Used as allosteric regulator in beta-oxidation and insulin signaling studies. • Supplied as lyophilized solid, shipped with cold packs.
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Stearyl-CoA (Stearoyl-CoA) is the coenzyme A thioester of stearic acid, an 18-carbon saturated fatty acid. It serves as a pivotal metabolic intermediate in both the synthesis and elongation of fatty acids, and as a primary substrate for the formation of monounsaturated fatty acids. The enzymatic conversion of Stearyl-CoA to Oleoyl-CoA by stearoyl-CoA desaturase (SCD) is a rate-limiting step in the biosynthesis of key lipid components like phospholipids, triglycerides, and cholesterol esters, making it fundamental to cellular membrane structure and energy storage.
Research Fit
References
- [1] Paton, C. M., & Ntambi, J. M. (2009). Biochemical and physiological function of stearoyl-CoA desaturase. American Journal of Physiology-Endocrinology and Metabolism, 297(1), E28-E37.
- [2] Stearoyl-CoA. Wikipedia.
- [3] Flowers, M. T., & Ntambi, J. M. (2008). Role of stearoyl-coenzyme A desaturase in regulating lipid metabolism. Current opinion in lipidology, 19(3), 248–256.
- [5] Stearoyl-CoA 9-desaturase. Wikipedia.
- [6] Showing Compound Stearoyl-CoA (FDB022431). FooDB.
Substituting Stearyl-CoA with other long-chain fatty acyl-CoAs, such as Palmitoyl-CoA (C16:0) or Oleoyl-CoA (C18:1), is often unviable due to the stringent substrate specificity of key metabolic enzymes. The two-carbon difference between Stearyl-CoA (C18:0) and Palmitoyl-CoA dictates its distinct role in fatty acid elongation and desaturation pathways. For instance, certain stearoyl-CoA desaturase (SCD) isoforms show a marked preference for C18:0-CoA over C16:0-CoA, leading to significantly different downstream products and cellular outcomes. This specificity is critical in processes like ceramide synthesis and the formation of specific lipid species essential for membrane integrity and signaling, where analogs cannot replicate the required molecular structure.
Substitution Risk
References
- [1] Ntambi, J. M., & Miyazaki, M. (2004). Regulation of stearoyl-CoA desaturases and role in metabolism. Progress in lipid research, 43(2), 91–104.
- [2] Dobrzyn, A., Dobrzyn, P., & Ntambi, J. M. (2005). Stearoyl-CoA desaturase-1 deficiency reduces ceramide synthesis by downregulating serine palmitoyltransferase and increasing β-oxidation in skeletal muscle. American Journal of Physiology-Endocrinology and Metabolism, 288(3), E599-E607.
- [3] Miyazaki, M., Kim, H. J., Man, W. C., & Ntambi, J. M. (2001). Oleoyl-CoA is the major de novo product of stearoyl-CoA desaturase 1 gene isoform and substrate for the biosynthesis of the Harderian gland 1-alkyl-2,3-diacylglycerol. Journal of Biological Chemistry, 276(42), 39455-39461.
- [4] Pewzner-Jung, Y., Ben-Dor, S., & Futerman, A. H. (2006). When do Lasses (longevity assurance genes) become Cers (ceramide synthases)?: insights into the regulation of ceramide synthesis. Journal of Biological Chemistry, 281(35), 25001-25005.
- [5] Park, J. Y., & Park, J. W. (2016). Intercellular and intracellular functions of ceramides and their metabolites in skin (Review). International journal of molecular medicine, 38(1), 16–22.
SCD1 Substrate Preference: Stearyl-CoA vs Palmitoyl-CoA
Stearoyl-CoA is the preferred substrate for the SCD1 isoform, which is critical for producing oleate, a key component of various lipids. In studies with SCD1-deficient mice, the desaturase activity towards Stearyl-CoA (C18:0-CoA) was found to be significantly higher than towards Palmitoyl-CoA (C16:0-CoA). Specifically, Harderian glands from these mice exhibited very low desaturase activity with C18:0-CoA, while retaining high activity with C16:0-CoA, demonstrating the enzyme's preference and the distinct metabolic fate of Stearyl-CoA.
| Evidence Dimension | Enzyme Substrate Preference |
| Target Compound Data | High desaturase activity by SCD1, leading to the synthesis of C18:1n-9 (oleate) derivatives. |
| Comparator Or Baseline | Palmitoyl-CoA (C16:0-CoA) is a less preferred substrate for the SCD1 isoform, though it is readily desaturated by other isoforms like SCD3. |
| Quantified Difference | In SCD1-deficient mice, the amount of C20:1n-9 (an elongated product of oleate) was reduced by over 90%, whereas C16:1n-7 levels (from palmitate) were less affected, indicating a strong preference of SCD1 for the C18:0 substrate. |
| Conditions | In vivo analysis of Harderian gland lipids in wild-type versus SCD1 knockout mice. |
For in vitro assays of SCD1 activity or studies on oleate-dependent pathways, using Stearyl-CoA is essential for achieving physiologically relevant and maximal conversion rates.
Essential Precursor for Ceramide Synthesis
Stearyl-CoA is a necessary building block for the synthesis of specific long-chain ceramides, which are integral to skin barrier function and cellular signaling. Ceramide synthase enzymes exhibit specificity for the chain length of the fatty acyl-CoA. The absence of de novo synthesized oleate, derived from Stearyl-CoA, leads to reduced overall ceramide content. In skeletal muscle of SCD1-deficient mice, total ceramide content was reduced by approximately 40%, highlighting the critical role of Stearyl-CoA as a precursor.
| Evidence Dimension | Precursor efficiency for ceramide synthesis |
| Target Compound Data | Serves as a direct or indirect (via oleoyl-CoA) precursor for a significant portion of the cellular ceramide pool. |
| Comparator Or Baseline | Shorter chain acyl-CoAs like Palmitoyl-CoA lead to the synthesis of different ceramide species, which may not fulfill the same biological functions. |
| Quantified Difference | A 40% reduction in total ceramide content was observed in oxidative skeletal muscles of mice lacking the ability to efficiently process Stearyl-CoA via SCD1. |
| Conditions | In vivo analysis of ceramide levels in skeletal muscle tissue of SCD1 knockout mice. |
For studies involving sphingolipid metabolism, skin barrier research, or ceramide-dependent signaling, procuring the correct C18:0 precursor, Stearyl-CoA, is crucial for obtaining biologically accurate results.
Metabolic Regulation: Stearyl-CoA vs Oleoyl-CoA
Stearyl-CoA and its downstream saturated fatty acids can allosterically inhibit key metabolic enzymes like acetyl-CoA carboxylase (ACC), thereby reducing malonyl-CoA levels and de-repressing fatty acid oxidation. In contrast, its desaturation product, oleoyl-CoA, and subsequent oleate are preferentially channeled into the synthesis of neutral lipids like triglycerides and cholesteryl esters. This differential signaling and substrate channeling means that substituting Stearyl-CoA with Oleoyl-CoA would fundamentally alter the metabolic response being studied, shifting the balance from oxidation regulation to lipid storage.
| Evidence Dimension | Metabolic Regulatory Effect |
| Target Compound Data | Acts as a regulator of fatty acid oxidation via allosteric inhibition of ACC. |
| Comparator Or Baseline | Oleoyl-CoA, its direct product, is preferentially used for the synthesis of storage lipids and does not exert the same inhibitory effect on ACC. |
| Quantified Difference | The presence or absence of SCD1, which converts Stearyl-CoA to Oleoyl-CoA, dictates whether cells increase fatty acid oxidation or channel fatty acids into storage, a qualitative but profound metabolic switch. |
| Conditions | Cellular models of lipid metabolism and in vivo studies in SCD1 knockout mice. |
Researchers investigating the regulation of beta-oxidation or metabolic signaling must use Stearyl-CoA to accurately probe the effects of saturated fatty acid intermediates, as using an unsaturated analog would bypass these regulatory mechanisms.
In Vitro Fatty Acid Desaturation and Elongation
Stearyl-CoA is the required substrate for biochemical assays measuring the activity of stearoyl-CoA desaturase (SCD) isoforms, particularly SCD1. Its use is essential for screening potential inhibitors or activators of this key enzyme in drug discovery programs targeting metabolic diseases.
Cell-Based Sphingolipid Metabolism and Skin Barrier
To accurately study the synthesis of C18-backbone ceramides and their role in cell signaling or the formation of the epidermal permeability barrier, cell culture experiments require a reliable source of Stearyl-CoA as the specific precursor.
Regulation of Fatty Acid Oxidation and Energy Homeostasis
As a key allosteric regulator, Stearyl-CoA is the appropriate reagent for studies aimed at dissecting the molecular mechanisms by which saturated fatty acids influence metabolic pathways like beta-oxidation and insulin signaling.
Application Fit Matrix
References
- [1] Sadek, H., et al. (2021). An insight into advances and challenges in the development of potential stearoyl Co-A desaturase 1 inhibitors. RSC Medicinal Chemistry, 12(10), 1636-1653.
- [2] Miyazaki, M., Kim, H. J., Man, W. C., & Ntambi, J. M. (2001). Oleoyl-CoA is the major de novo product of stearoyl-CoA desaturase 1 gene isoform and substrate for the biosynthesis of the Harderian gland 1-alkyl-2,3-diacylglycerol. Journal of Biological Chemistry, 276(42), 39455-39461.
- [3] Dobrzyn, A., Dobrzyn, P., & Ntambi, J. M. (2005). Stearoyl-CoA desaturase-1 deficiency reduces ceramide synthesis by downregulating serine palmitoyltransferase and increasing β-oxidation in skeletal muscle. American Journal of Physiology-Endocrinology and Metabolism, 288(3), E599-E607.
- [4] Park, J. Y., & Park, J. W. (2016). Intercellular and intracellular functions of ceramides and their metabolites in skin (Review). International journal of molecular medicine, 38(1), 16–22.
- [5] Ntambi, J. M., & Miyazaki, M. (2004). Regulation of stearoyl-CoA desaturases and role in metabolism. Progress in lipid research, 43(2), 91–104.
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